Cas no 1449700-51-9 (4-(3-methylbutyl)piperidin-4-ol)

• Product Name: 4-(3-methylbutyl)piperidin-4-ol
• CAS No: 1449700-51-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5794471
• PubChem ID: 65146295
• Update Time: 2025-10-18

4-(3-methylbutyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1230851
• 1449700-51-9
• AKOS014479864
• CS-0353598
• 4-Isopentylpiperidin-4-ol
• 4-(3-methylbutyl)piperidin-4-ol
• 4-Piperidinol, 4-(3-methylbutyl)-

• Inchi： 1S/C10H21NO/c1-9(2)3-4-10(12)5-7-11-8-6-10/h9,11-12H,3-8H2,1-2H3
• InChI Key： BXZGLOJPTKVUKG-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CCC(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 255.4±15.0 °C(Predicted)
• pka: 14.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(3-methylbutyl)piperidin-4-ol

Recent Advances in the Study of 4-(3-methylbutyl)piperidin-4-ol (CAS: 1449700-51-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-methylbutyl)piperidin-4-ol (CAS: 1449700-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(3-methylbutyl)piperidin-4-ol as a key intermediate in the synthesis of novel pharmacologically active molecules. Its piperidine core, coupled with the 3-methylbutyl substituent, offers a promising scaffold for the development of compounds targeting central nervous system (CNS) disorders. Researchers have explored its role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors, which are critical in the treatment of psychiatric and neurodegenerative diseases.

One of the most notable advancements in the study of 4-(3-methylbutyl)piperidin-4-ol is its application in the design of selective receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for specific serotonin receptor subtypes, suggesting potential utility in the treatment of depression and anxiety disorders. The study employed molecular docking and in vitro binding assays to elucidate the compound's interaction with receptor binding sites, providing valuable insights for future drug design.

In addition to its CNS applications, 4-(3-methylbutyl)piperidin-4-ol has shown promise in the field of antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, highlighting its potential as a lead structure for novel antibiotics.

The synthetic accessibility of 4-(3-methylbutyl)piperidin-4-ol has also been a focus of recent research. Several innovative synthetic routes have been developed to improve yield and purity while reducing environmental impact. A 2024 study in Organic Process Research & Development described a green chemistry approach utilizing catalytic hydrogenation, which significantly improved the scalability of the synthesis process. These advancements are crucial for facilitating further pharmacological evaluation and potential commercialization of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the optimization of 4-(3-methylbutyl)piperidin-4-ol derivatives for clinical applications. Current research is addressing issues related to metabolic stability, blood-brain barrier penetration, and selectivity profiles. Ongoing structure-activity relationship (SAR) studies aim to identify the optimal balance between potency and safety for therapeutic applications.

In conclusion, 4-(3-methylbutyl)piperidin-4-ol (CAS: 1449700-51-9) represents a valuable scaffold in medicinal chemistry with diverse potential applications. The recent studies discussed in this brief demonstrate its versatility across multiple therapeutic areas and highlight the importance of continued research into its derivatives. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in the development of novel pharmaceutical agents.